Cas no 15679-15-9 (2-Isopropyl-5-methylthiazole)
2-Isopropyl-5-methylthiazole structure
Product Name:2-Isopropyl-5-methylthiazole
CAS No:15679-15-9
MF:C7H11NS
MW:141.23394036293
CID:2118126
PubChem ID:20712441
Update Time:2024-03-01
2-Isopropyl-5-methylthiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-isopropyl-5-methylthiazole
- 5-methyl-2-(propan-2-yl)-1,3-thiazole
- 2-Isopropyl-5-methylthiazole
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- Inchi： 1S/C7H11NS/c1-5(2)7-8-4-6(3)9-7/h4-5H,1-3H3
- InChI Key： ADBMRBVPWAPYFV-UHFFFAOYSA-N
- SMILES： S1C(C)=CN=C1C(C)C
Computed Properties
- Exact Mass: 141.06122053g/mol
- Monoisotopic Mass: 141.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 92.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
- XLogP3: 2.5
2-Isopropyl-5-methylthiazole Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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